1-(2,4-dimethylbenzyl)-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C27H27NO4
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 1-[(2,4-dimethylphenyl)methyl]-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxyindol-2-one
• InChI: InChI=1S/C27H27NO4/c1-4-32-22-13-11-20(12-14-22)25(29)16-27(31)23-7-5-6-8-24(23)28(26(27)30)17-21-10-9-18(2)15-19(21)3/h5-15,31H,4,16-17H2,1-3H3
• InChI Key: DTADATKGBPMRGZ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC4=C(C=C(C=C4)C)C)O

Description

1-(2,4-dimethylbenzyl)-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound has been found to possess various biochemical and physiological effects that make it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 1-(2,4-dimethylbenzyl)-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is not fully understood. However, it is believed that this compound exerts its pharmacological effects by modulating various signaling pathways in the body. For example, it has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to possess various biochemical and physiological effects. Some of these effects include:
1. Anti-cancer Properties: As mentioned earlier, this compound has been found to possess potent anti-cancer properties. It has been shown to inhibit the growth of various cancer cell lines by inducing cell cycle arrest and apoptosis.
2. Anti-inflammatory Properties: This compound has also been found to possess anti-inflammatory properties. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

1-(2,4-dimethylbenzyl)-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has several advantages and limitations for lab experiments. Some of these include:
Advantages:
1. Potent Pharmacological Properties: This compound has been found to possess potent pharmacological properties, making it a promising candidate for the development of new drugs.
2. Well-Characterized: This compound has been extensively studied, and its chemical and physical properties are well-characterized.
Limitations:
1. Complex Synthesis: The synthesis of this compound is complex and requires several steps, making it difficult to produce in large quantities.
2. Limited Availability: This compound is not readily available commercially, and researchers must synthesize it themselves.

Future Directions

There are several future directions for the study of 1-(2,4-dimethylbenzyl)-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one. Some of these include:
1. Development of New Drugs: This compound has been found to possess potent pharmacological properties, making it a promising candidate for the development of new drugs.
2. Mechanistic Studies: Further mechanistic studies are needed to fully understand the mode of action of this compound.
3. Toxicity Studies: Toxicity studies are needed to determine the safety of this compound for use in humans.
4. Optimization of Synthesis: The synthesis of this compound is complex and requires several steps. Future research could focus on optimizing the synthesis process to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of 1-(2,4-dimethylbenzyl)-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is achieved through a multi-step process. The first step involves the condensation of 2,4-dimethylbenzaldehyde and ethyl acetoacetate to form 1-(2,4-dimethylphenyl)-3-ethoxycarbonylprop-2-en-1-one. This intermediate compound is then subjected to a Michael addition reaction with 4-ethoxybenzylidenemalononitrile to yield this compound.

Scientific Research Applications

1-(2,4-dimethylbenzyl)-3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in the field of medicine. This compound has been found to possess various pharmacological properties that make it a promising candidate for the development of new drugs. Some of the areas where this compound has been studied include:
1. Cancer Treatment: this compound has been found to possess potent anti-cancer properties. This compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.
2. Anti-inflammatory Properties: this compound has also been found to possess anti-inflammatory properties. This compound has been shown to reduce inflammation in animal models of arthritis and other inflammatory conditions.